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Compound of Interest

Compound Name:
6,8-dichloro-2H-chromene-3-

carbaldehyde

Cat. No.: B160358 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 6,8-dichloro-4-oxo-4H-chromene-3-

carbaldehyde, a halogenated chromone derivative. This document collates available data on its

chemical properties, synthesis, and structural characteristics. Due to limited publicly available

information, this guide focuses on the foundational chemical and physical data critical for

researchers initiating studies on this compound.

Chemical Identity and Properties
6,8-dichloro-4-oxo-4H-chromene-3-carbaldehyde is a solid, crystalline compound. Its chemical

structure consists of a chromone core, which is a benzopyran-4-one, substituted with chlorine

atoms at the 6 and 8 positions and a carbaldehyde group at the 3 position.
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Identifier Value

CAS Number 64481-10-3[1][2][3]

Molecular Formula C₁₀H₄Cl₂O₃[2][3]

Molecular Weight 243.04 g/mol [3]

SMILES C1=C(C=C(C2=C1C(=O)C(=CO2)C=O)Cl)Cl[4]

InChI
InChI=1S/C10H4Cl2O3/c11-5-1-6(12)8-4(2-

14)9(13)15-10(8)3-7(5)13/h1-3,14H

Synthesis
The synthesis of chlorinated 3-formylchromone derivatives, including 6,8-dichloro-4-oxo-4H-

chromene-3-carbaldehyde, generally involves the Vilsmeier-Haack reaction. This reaction

utilizes a substituted 2-hydroxyacetophenone as a precursor, which is then treated with a

mixture of N,N-dimethylformamide (DMF) and phosphoryl chloride (POCl₃) to yield the

formylated chromone.[5][6]

General Experimental Protocol for Synthesis
The following protocol is a generalized procedure based on the synthesis of analogous

chlorinated 3-formylchromones.[5][6]

Starting Material: The synthesis begins with a corresponding dichlorinated 2-

hydroxyacetophenone.

Reaction Setup: The dichlorinated 2-hydroxyacetophenone is dissolved in N,N-

dimethylformamide (DMF).

Vilsmeier Reagent Addition: The solution is cooled, typically to 0°C, and phosphoryl chloride

(POCl₃) is added dropwise.

Reaction Progression: The reaction mixture is stirred for an extended period, often overnight,

at room temperature to ensure completion.
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Work-up: Water is added to the reaction mixture, leading to the precipitation of the crude

product.

Purification: The precipitate is collected by filtration, washed with water, and then dried under

a vacuum to yield the final product, 6,8-dichloro-4-oxo-4H-chromene-3-carbaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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